1-methyl-3-(4,5,6,7-tetrahydrothieno[3,2-c]pyridine-5-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 3-(6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-1-methylpyridin-2-one
• InChI: InChI=1S/C14H14N2O2S/c1-15-6-2-3-11(13(15)17)14(18)16-7-4-12-10(9-16)5-8-19-12/h2-3,5-6,8H,4,7,9H2,1H3
• InChI Key: JUYHEKDXDJCBIX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)N2CCC3=C(C2)C=CS3
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol
• CAS No.: 2034456-65-8

Description

1-methyl-3-(4,5,6,7-tetrahydrothieno[3,2-c]pyridine-5-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C14H14N2O2S and its molecular weight is 274.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Domino Reactions and Synthesis of Tetrahydrothieno[2,3-d]azocines : 1-Aryl-substituted tetrahydrothieno[3,2-c]pyridines, including 1-methyl-substituted compounds, undergo domino reactions with activated alkynes, yielding tetrahydrothieno[2,3-d]azocines. This synthesis showcases the chemical reactivity and potential for creating complex molecular structures (Voskressensky et al., 2014).

• Generation of Fused Tetraheterocyclic Compounds : A series of fused tetraheterocyclic compounds was synthesized through a catalyst-free, one-pot, two-component domino reaction. These compounds consist of a thiopyran, a thiophene, a pyridine, and either an imidazole or a pyrimidine core, demonstrating the versatility of the molecule in complex heterocyclic chemistry (Liang et al., 2006).

• Synthesis of Pyrido[3′,2′4,5]thieno[3,2‐d]Pyrimidines

  : The synthesis of various pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates highlights the capacity for generating a broad range of biologically relevant heterocycles (Bakhite et al., 2005).

Chemical Structure and Interaction Analysis

• Investigation of C–H⋯N, C–H⋯π and π⋯π Interactions : The study of the crystal packing of isomeric N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines reveals the importance of C–H⋯Npyridine, C–H⋯π, and π⋯π interactions. This research provides insights into the molecular interactions that could influence the behavior of compounds containing the 1-methyl-3-(4,5,6,7-tetrahydrothieno[3,2-c]pyridine-5-carbonyl)pyridin-2(1H)-one moiety (Lai et al., 2006).

Catalysis and Methodology Development

• Rhodium Catalyzed Methylation of Pyridines : A catalytic method introduces a methyl group onto the aromatic ring of pyridines, related to hydrogen borrowing. This technique, which uses methanol and formaldehyde, could potentially be applied to derivatives of this compound, demonstrating the adaptability of this compound in catalytic methylation processes (Grozavu et al., 2020).